Cas no 142843-55-8 (3-bromo-2-methylprop-2-enal)

• Product Name: 3-bromo-2-methylprop-2-enal
• CAS No: 142843-55-8
• MF: C₄H₅BrO
• MW: 148.985900640488
• CID: 1312265
• PubChem ID: 11008075
• Update Time: 2025-06-07

3-bromo-2-methylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-bromo-2-methyl-, (2E)-
• 3-bromo-2-methylprop-2-enal
• EN300-119096
• SCHEMBL19551267
• 142843-55-8
• SCHEMBL8982005

• Inchi： 1S/C4H5BrO/c1-4(2-5)3-6/h2-3H,1H3/b4-2+
• InChI Key： IVWXXBRAUIROFD-DUXPYHPUSA-N
• SMILES： Br/C=C(/C=O)\C

Computed Properties

• Exact Mass: 147.95235
• Monoisotopic Mass: 147.95238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 75.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-bromo-2-methylprop-2-enal

Introduction to 3-Bromo-2-Methylprop-2-enal (CAS No. 142843-55-8)

3-Bromo-2-methylprop-2-enal (CAS No. 142843-55-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C₄H₆BrO and a molecular weight of approximately 156.00 g/mol. The presence of a bromine atom and an aldehyde functional group imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The structure of 3-bromo-2-methylprop-2-enal consists of a branched alkene with a bromine substituent and an aldehyde group at the terminal position. This configuration allows for a wide range of chemical transformations, including nucleophilic addition reactions, substitution reactions, and cross-coupling reactions. These properties have been extensively studied in the context of organic synthesis, where the compound serves as a building block for more complex molecules.

In the pharmaceutical industry, 3-bromo-2-methylprop-2-enal has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent research has focused on its use in the development of novel drugs targeting specific biological pathways. For instance, studies have demonstrated its potential as a precursor for the synthesis of anti-inflammatory agents and antiviral compounds. The bromine atom in the molecule can be readily substituted with other functional groups, allowing for the creation of diverse derivatives with tailored biological activities.

The synthetic versatility of 3-bromo-2-methylprop-2-enal has also been leveraged in materials science. Researchers have explored its use in the preparation of functional polymers and coatings. The aldehyde group can participate in condensation reactions to form stable polymeric structures, while the bromine atom can be used to introduce additional functionalities through post-polymerization modifications. This dual reactivity makes it an attractive candidate for developing advanced materials with enhanced properties.

In the realm of chemical synthesis, 3-bromo-2-methylprop-2-enal has been employed in various catalytic processes to achieve high yields and selectivities. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck coupling, have been particularly effective in generating complex organic molecules from this starting material. These reactions not only expand the scope of synthetic strategies but also improve the efficiency and sustainability of chemical processes.

The environmental impact of 3-bromo-2-methylprop-2-enal is another area of ongoing research. Efforts are being made to develop greener synthetic methods that minimize waste and reduce the use of hazardous reagents. For example, recent studies have explored the use of biocatalysts and mild reaction conditions to synthesize this compound from renewable feedstocks. These approaches align with the principles of green chemistry and contribute to sustainable chemical practices.

In conclusion, 3-bromo-2-methylprop-2-enal (CAS No. 142843-55-8) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it a valuable tool for researchers and chemists working on innovative solutions in pharmaceuticals, materials science, and synthetic chemistry. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.